Cas no 75281-67-3 (Heptadecanoic acid,2-methyl-4-oxo- (9CI))

• Product Name: Heptadecanoic acid,2-methyl-4-oxo- (9CI)
• CAS No: 75281-67-3
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 575205
• Update Time: 2024-03-05

Heptadecanoic acid,2-methyl-4-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,2-methyl-4-oxo- (9CI)
• Lichesterylicacid
• 2-Methyl-4-oxoheptadecanoic acid
• Lichesterylic acid
• Heptadecanoic acid, 2-methyl-4-oxo- (9CI)

• Inchi： 1S/C18H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-17(19)15-16(2)18(20)21/h16H,3-15H2,1-2H3,(H,20,21)
• InChI Key： FYKXUGIGKHKTDH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CC(=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.251
• Monoisotopic Mass: 298.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 0.939±0.06 g/cm3(Predicted)
• Melting Point: 83-84 °C
• Boiling Point: 423.2±18.0 °C(Predicted)
• pka: 4.81±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids